An efficient and green procedure for synthesis of rhodanine derivatives by aldol-thia-Michael protocol using aqueous diethylamine medium†
RSC Advances Pub Date: 2013-12-09 DOI: 10.1039/C3RA46551A
Abstract
A simple, economical, and green approach to the synthesis of rhodanine derivatives using a tandem aldol condensation-thia-Michael addition process in aqueous diethylamine medium was described. The experiment protocol features simple operations, and the products were isolated in high to excellent yields (82–96%). As spontaneous precipitation always occurs at the end of the process, this leads to easy separation of the products via a simple filtration.
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CAS no.: 141807-57-0
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